Cas no 866345-20-2 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-8-(4-ethoxybenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-ylacetamide)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-8-(4-ethoxybenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-ylacetamide structure

866345-20-2 structure

Product Name:N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-8-(4-ethoxybenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-ylacetamide

CAS No:866345-20-2

MF:C₃₀H₂₆N₂O₈

MW:542.536048412323

CID:6135875

PubChem ID:2135568

Update Time:2023-12-13

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-8-(4-ethoxybenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

- N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-8-(4-ethoxybenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-ylacetamide
- AKOS001812206
- N-2,3-dihydro-1,4-benzodioxin-6-yl-2-[8-(4-ethoxybenzoyl)-9-oxo-2,3-dihydro[1,4]dioxino[2,3-g]quinolin-6(9H)-yl]acetamide
- F1602-0503
- N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[8-(4-ethoxybenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]acetamide
- N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(8-(4-ethoxybenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(9H)-yl)acetamide
- N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[8-(4-ethoxybenzoyl)-9-oxo-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-6-yl]acetamide
- 866345-20-2
- Inchi： 1S/C30H26N2O8/c1-2-36-20-6-3-18(4-7-20)29(34)22-16-32(23-15-27-26(39-11-12-40-27)14-21(23)30(22)35)17-28(33)31-19-5-8-24-25(13-19)38-10-9-37-24/h3-8,13-16H,2,9-12,17H2,1H3,(H,31,33)
- InChI Key： ZMWDRTSGEOHCFN-UHFFFAOYSA-N
- SMILES： O1CCOC2C=C3C(C(C(C4C=CC(=CC=4)OCC)=O)=CN(CC(NC4C=CC5=C(C=4)OCCO5)=O)C3=CC1=2)=O

Computed Properties

Exact Mass: 542.16891579g/mol
Monoisotopic Mass: 542.16891579g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 40
Rotatable Bond Count: 7
Complexity: 979
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 113Å²

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-8-(4-ethoxybenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-ylacetamide Pricemore >>

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